Cas no 553-97-9 (p-Toluquinone)

• Product Name: p-Toluquinone
• CAS No: 553-97-9
• MF: C₇H₆O₂
• MW: 122.121342182159
• MDL: MFCD00001603
• CID: 38294
• PubChem ID: 11122
• Update Time: 2025-10-18

p-Toluquinone Chemical and Physical Properties

Names and Identifiers

• Methyl-p-benzoquinone
• Toluquinone
• p-Toluquinone
• 2-methylcyclohexa-2,5-diene-1,4-dione
• 2-methyl-1,4-benzoquinone
• 2-methylbenzo-1,4-quinone
• 2-methylbenzoquinone
• 2-methyl-p-benzoquinone
• 2-Methylquinone
• methyl-1,4-benzoquinone
• Methylbenzoquinone
• Methylquinone
• monomethyl-1,4-benzoquinone
• p-Benzoquinone,2-methyl
• Tolylquinone
• Methyl-p-quinone
• 2-Methyl-2,5-cyclohexadiene-1,4-dione
• AI3-14931
• WLN: L6V DVJ B1
• Methyl-p-benzoquinone, 99%
• 1,4-Toluchinon [Czech]
• 2-Methyl-p-quinone
• NSC 405002
• M0159
• 1,4-Toluquinone
• Cresoquinone
• CHEMBL358225
• Toluchinon
• 1,4-Benzoquinone, 2-methyl-
• AKOS000492981
• NSC-1
• 2,5-Cyclohexadiene-1,4-dione, 2-methyl-
• AS-15293
• Methyl-p-benzoquinone, 98%
• EINECS 209-056-2
• EN300-18167
• W-105565
• Z57248271
• MFCD00001603
• NSC-405002
• 2-Methylbenzo-1,4-quinone #
• 2-Methyl-[1,4]benzoquinone
• p-Benzoquinone, 2-methyl-
• BDBM24780
• NS00020839
• Q27291795
• CCRIS 7148
• 2-Methyl-1,4-benzochinon [Czech]
• METHYL QUINONE
• A830622
• 2-methyl benzoquinone
• DTXSID8060290
• 2-Methylbenzoquinone-1,4
• UNII-VF06HB6AZN
• NSC405002
• T1244
• NSC1
• FT-0652794
• InChI=1/C7H6O2/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H
• 553-97-9
• 2,4-dione, 2-methyl-
• Toluquinone (VAN)
• VF06HB6AZN
• 1,4-Toluchinon
• 2-Methyl-1,4-benzochinon
• 2-Methyl-1,4-quinone
• CS-W011196
• HSDB 5495
• SCHEMBL49207
• 2-METHYL-1,4-BENZOQUINONE [HSDB]
• 2-methyl-1,4-benzoquinone, 9
• para-Toluquinone
• O-methyl benzoquinone
• 2-Methyl-2,5-cyclohexadiene-1,4-dione;p-Toluquinone
• BBL037012
• STK006340
• DTXCID9041869
• 1,4Benzoquinone, 2methyl
• 2Methyl1,4quinone
• 2Methylquinone
• 2Methylbenzoquinone
• 2Methylpbenzoquinone
• 2Methylbenzoquinone1,4
• 209-056-2
• 1,4Toluchinon
• 1,4Toluquinone
• Methyl1,4benzoquinone
• paraToluquinone
• pToluquinone
• FM40623
• 2Methyl1,4benzochinon
• pBenzoquinone, 2methyl
• 2,5Cyclohexadiene1,4dione, 2methyl
• Methylpbenzoquinone

• MDL： MFCD00001603
• Inchi： 1S/C7H6O2/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H3
• InChI Key： VTWDKFNVVLAELH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C=C1C)=O

Computed Properties

• Exact Mass: 122.03700
• Monoisotopic Mass: 122.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Pale yellow or golden yellow crystals.
• Density: 1.0800
• Melting Point: 66.0 to 69.0 deg-C
• Boiling Point: 186.6°C at 760 mmHg
• Flash Point: 64.9±17.4 °C
• Refractive Index: 1.5286 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 34.14000
• LogP: 0.64070
• Sensitiveness: Sensitive to light

p-Toluquinone Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R25;R36/37/38
• Safety Instruction： S26-S45-S37/39-S28A
• FLUKA BRAND F CODES：8
• RTECS：DK6300000
• Hazardous Material Identification：
• Packing Group：II; III
• Hazard Level：4.1
• TSCA：Yes
• Risk Phrases：R25; R36/37/38
• Packing Group：II; III
• Safety Term：4.1
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on p-Toluquinone

Comprehensive Guide to p-Toluquinone (CAS No. 553-97-9): Properties, Applications, and Innovations

p-Toluquinone (CAS No. 553-97-9), also known as 2-Methyl-1,4-benzoquinone, is an organic compound belonging to the quinone family. This yellow crystalline solid has garnered significant attention in scientific and industrial circles due to its unique chemical properties and versatile applications. As researchers and manufacturers increasingly seek sustainable and efficient chemical solutions, p-Toluquinone has emerged as a compound of interest in fields ranging from organic synthesis to material science.

The molecular structure of p-Toluquinone features a quinoid core with a methyl group at the 2-position, giving it distinct reactivity patterns. With a molecular formula of C₇H₆O₂ and a molecular weight of 122.12 g/mol, this compound exhibits interesting redox properties that make it valuable in various chemical transformations. Its melting point ranges between 68-70°C, and it demonstrates moderate solubility in organic solvents while being less soluble in water.

In recent years, the search for eco-friendly oxidation catalysts has brought p-Toluquinone into focus. Many researchers are investigating its potential as a green chemistry alternative to traditional metal-based catalysts. The compound's ability to participate in electron transfer reactions without generating heavy metal waste aligns well with current sustainability trends in the chemical industry. This aspect has made p-Toluquinone a subject of numerous studies exploring environmentally benign synthetic methodologies.

The pharmaceutical industry has shown growing interest in p-Toluquinone derivatives due to their potential biological activities. While the compound itself isn't used directly in medications, its structural framework serves as a valuable building block for developing novel drug candidates. Recent publications have explored p-Toluquinone-based compounds for their potential antioxidant and antimicrobial properties, making this a hot topic in medicinal chemistry research.

Material scientists have discovered innovative applications for p-Toluquinone in the development of advanced polymeric materials. Its incorporation into polymer matrices can impart unique electrical and optical properties, making it valuable for creating functional materials with specific characteristics. This has led to increased patent activity surrounding p-Toluquinone-containing materials, particularly in the fields of conductive polymers and smart coatings.

Analytical chemists frequently utilize p-Toluquinone as a reference standard in chromatographic analyses due to its well-characterized properties. The compound's distinct UV-Vis absorption spectrum makes it particularly useful for method validation and instrument calibration in HPLC and GC analyses. This application has become more prominent with the increasing demand for accurate analytical methods in quality control laboratories.

The synthesis of p-Toluquinone typically involves the oxidation of p-cresol or related precursors. Recent advancements have focused on developing more efficient and selective synthetic routes, with particular emphasis on catalytic oxidation methods that minimize byproduct formation. These improvements address the growing need for cost-effective production methods in the fine chemicals industry.

Storage and handling of p-Toluquinone require attention to its sensitivity to light and air. Proper storage in amber glass containers under inert atmosphere can significantly extend its shelf life. This stability consideration has become increasingly important as supply chains become more globalized and products may experience longer transit times.

Recent market trends indicate growing demand for high-purity p-Toluquinone, driven by its expanding applications in research and specialty chemical production. Suppliers are responding by offering various grades of the compound, from technical grade for industrial use to ultra-pure standards for research purposes. This diversification reflects the compound's widening range of applications across different sectors.

Future research directions for p-Toluquinone are likely to focus on its potential in energy storage systems and organic electronics. Preliminary studies suggest that derivatives of this compound may find use in redox flow batteries or as components in organic semiconductor devices. These emerging applications could significantly expand the market for p-Toluquinone in coming years.

Environmental considerations regarding p-Toluquinone have prompted studies on its biodegradation pathways and ecotoxicological profile. As regulatory requirements for chemical substances become more stringent worldwide, understanding these aspects has become crucial for manufacturers and users alike. Current research suggests that p-Toluquinone can be effectively degraded by certain microbial communities, which is promising from an environmental perspective.

The global market for p-Toluquinone continues to evolve, with Asia-Pacific regions showing particularly strong growth. This expansion correlates with increasing investments in specialty chemicals and pharmaceutical intermediates in these markets. Industry analysts predict steady demand growth for p-Toluquinone at a compound annual growth rate of approximately 4-6% over the next five years.

For researchers working with p-Toluquinone, proper analytical characterization is essential. Common techniques include NMR spectroscopy, mass spectrometry, and X-ray crystallography for structural confirmation, along with HPLC purity analysis. These characterization methods have become more accessible with advancements in analytical instrumentation, facilitating more comprehensive studies of this interesting compound.

In conclusion, p-Toluquinone (CAS No. 553-97-9) represents a versatile and increasingly important compound in modern chemistry. Its unique properties and expanding range of applications make it a subject of ongoing research and development across multiple disciplines. As scientific understanding of this compound deepens and new applications emerge, p-Toluquinone is poised to play an even more significant role in various technological and industrial advancements in the years to come.